3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole

• IUPAC Name: 3-(2-chlorophenyl)-5-[(4-nitrophenyl)methylsulfanyl]-4-phenyl-1,2,4-triazole
• InChI: InChI=1S/C21H15ClN4O2S/c22-19-9-5-4-8-18(19)20-23-24-21(25(20)16-6-2-1-3-7-16)29-14-15-10-12-17(13-11-15)26(27)28/h1-13H,14H2
• InChI Key: QWNKGADCXAVOCN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NN=C2SCC3=CC=C(C=C3)[N+](=O)[O-])C4=CC=CC=C4Cl
• Molecular Formula: C21H15ClN4O2S
• Molecular Weight: 422.9 g/mol

Description

3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole has been extensively studied for its potential applications in various fields such as medicinal chemistry, agrochemicals, and materials science. In medicinal chemistry, this compound has been investigated for its anticancer, antifungal, and antibacterial properties. It has also been studied as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.
In agrochemicals, 3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole has been investigated as a potential herbicide and fungicide. It has shown promising results in controlling the growth of weeds and fungi in crops.
In materials science, this compound has been studied for its optical and electronic properties. It has shown potential as a fluorescent material and as a component in organic electronics.

Mechanism of Action

The mechanism of action of 3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole varies depending on its application. In medicinal chemistry, this compound has been shown to inhibit the activity of enzymes such as topoisomerase II and protein kinase C, which are involved in the growth and proliferation of cancer cells. It has also been shown to inhibit the growth of fungi and bacteria by disrupting their cell membranes and inhibiting their metabolic pathways.
In agrochemicals, this compound acts by inhibiting the activity of enzymes involved in the synthesis of plant cell walls and membranes, leading to the death of weeds and fungi.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole vary depending on its application. In medicinal chemistry, this compound has been shown to induce apoptosis (programmed cell death) in cancer cells and to inhibit the growth of fungi and bacteria. It has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders.
In agrochemicals, this compound has been shown to inhibit the growth of weeds and fungi in crops, leading to increased crop yields.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole in lab experiments is its broad spectrum of activity. It has been shown to have activity against a wide range of cancer cell lines, fungi, and bacteria. Another advantage is its relatively low toxicity compared to other compounds with similar activity.
One limitation of using this compound in lab experiments is its limited solubility in water, which can make it challenging to work with. Another limitation is its potential to interact with other compounds or proteins, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research on 3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole. One direction is to further investigate its potential as a drug candidate for the treatment of neurodegenerative disorders. Another direction is to explore its potential as a fluorescent material for use in imaging and sensing applications.
In agrochemicals, future research could focus on optimizing the synthesis of this compound and investigating its potential as a selective herbicide or fungicide.
Overall, the research on 3-(2-chlorophenyl)-5-[(4-nitrobenzyl)thio]-4-phenyl-4H-1,2,4-triazole has shown its potential as a versatile compound with applications in various fields. Further research is needed to fully explore its potential and to optimize its synthesis and properties for specific applications.